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Compound of Interest

Compound Name: Direct black 166

Cat. No.: B13793532

Essential Safety and Handling Guide for Direct
Black 166

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Direct Black 166 (CAS No. 57131-19-8), a trisazo dye.[1] While a specific Safety Data Sheet
(SDS) for Direct Black 166 is not readily available, this document compiles best practices
based on data from similar direct azo dyes and general laboratory safety protocols to ensure
user safety. Direct Black 166 is used for dyeing cellulose fibers, printing, and leather dyeing.[1]

[2][3]

Potential Hazards

Although toxicological properties for Direct Black 166 have not been thoroughly investigated,
related direct black dyes present several potential hazards[4]:

 Ingestion: Harmful if swallowed, potentially causing gastrointestinal irritation.[4]
 Inhalation: May cause irritation to the respiratory tract.[4]

o Eye Contact: Can cause irritation and inflammation.[4]
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o Skin Contact: Prolonged or repeated contact may lead to skin irritation.[4] Some individuals

may experience allergic skin reactions.[5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure. Workers should be educated
on the proper use and limitations of their PPE.[6]

Quantitative PPE Specifications
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PPE Component

Standard/Specification

Details

Eye Protection

EN 166 (EU) or ANSI Z87.1
(US)

Tightly fitting safety goggles
with side-shields are
mandatory.[7] A face shield
should be used in situations
with a significant splash
hazard.[8][9]

Hand Protection

EN 374

Chemical-resistant gloves
(e.g., disposable nitrile,
neoprene) must be worn.[7][8]
Gloves should be inspected
before each use and replaced
immediately upon

contamination.[7][8]

Body Protection

N/A

A lab coat or chemical-
resistant apron should be
worn. For larger quantities or
splash risks, impervious

clothing is recommended.[7]

Respiratory Protection

NIOSH (US) or EN 149 (EU)

Use a NIOSH-approved
respirator or equivalent if
ventilation is inadequate or if
dust is generated.[7][10]

Footwear

N/A

Closed-toe, chemical-resistant
shoes must be worn in the

laboratory.[8]

Operational Plan: Handling and Experimental Protocols

Adherence to the following procedures is critical for the safe handling of Direct Black 166.

1. Engineering Controls:
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e Always handle Direct Black 166 in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation of dust or aerosols.[4][7]

» Ensure safety showers and eyewash stations are readily accessible.[4]

2. Handling Procedures:

e Avoid the formation of dust and aerosols during handling.[7]

e Wash hands thoroughly after handling the substance.[5][7]

o Contaminated work clothing should not be allowed out of the workplace.[5]

e Do not eat, drink, or smoke in areas where Direct Black 166 is handled or stored.[5]
3. Storage:

e Store in a cool, dry, and well-ventilated area.

o Keep containers tightly closed when not in use.[4]

» Store away from incompatible materials such as strong oxidizing agents.[4][5]

Disposal Plan

Proper disposal of Direct Black 166 and any contaminated materials is crucial to prevent
environmental contamination.

o Waste Characterization: Chemical waste generators must determine if the discarded
chemical is classified as hazardous waste and consult state and local regulations for proper
disposal.[4]

e Disposal of Unused Product: Dispose of contents and container at an approved waste
disposal plant.[5][7] Do not discharge into sewer systems.[7]

o Disposal of Contaminated PPE: Contaminated gloves, lab coats, and other disposable
materials should be collected in a designated, sealed container and disposed of as chemical
waste.
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Visual Workflow for Safe Handling and Disposal

Workflow for Safe Handling and Disposal of Direct Black 166
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Caption: Workflow for the safe handling and disposal of Direct Black 166.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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